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Compound of Interest

Compound Name: Picosulfuric acid

Cat. No.: B1216826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of picosulfuric acid, a widely used

stimulant laxative. The document details its chemical structure, physicochemical properties,

mechanism of action, and relevant experimental methodologies. All quantitative data is

presented in structured tables for ease of comparison, and key processes are visualized using

diagrams to facilitate understanding.

Chemical Structure and Properties
Picosulfuric acid, most commonly utilized as its sodium salt, sodium picosulfate, is a

triarylmethane derivative. Its chemical identity and fundamental properties are summarized

below.

Table 1: Chemical Identification of Picosulfuric Acid and Sodium Picosulfate
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Identifier Picosulfuric Acid Sodium Picosulfate

IUPAC Name

[4-[pyridin-2-yl-(4-

sulfooxyphenyl)methyl]phenyl]

hydrogen sulfate[1]

disodium;[4-[pyridin-2-yl-(4-

sulfonatooxyphenyl)methyl]phe

nyl] sulfate[2][3]

Chemical Formula C₁₈H₁₅NO₈S₂[1] C₁₈H₁₃NNa₂O₈S₂[2][3]

CAS Number 10040-34-3[1] 10040-45-6[2]

Molecular Weight 437.4 g/mol [1] 481.4 g/mol [2][3]

2D Structure

Table 2: Physicochemical Properties of Picosulfuric Acid and Sodium Picosulfate

Property Value Source

Melting Point (Sodium

Picosulfate)
272-275 °C (decomposes) [4]

Solubility (Sodium Picosulfate)
Freely soluble in water; Slightly

soluble in ethanol.[5]
[5]

pKa (Picosulfuric Acid)

pKa1 ≈ -3 (estimated, for the

first sulfuric acid proton); pKa2

≈ 2 (estimated, for the second

sulfuric acid proton)

N/A
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Note on pKa: Experimentally determined pKa values for picosulfuric acid are not readily

available in the reviewed literature. The provided values are estimations based on the known

pKa of sulfuric acid (pKa1 ≈ -3, pKa2 ≈ 1.9) and the electron-withdrawing effects of the

aromatic structure.

Mechanism of Action: A Prodrug Approach
Picosulfuric acid is a prodrug, meaning it is administered in an inactive form and requires

metabolic activation to exert its therapeutic effect. This activation occurs in the colon, mediated

by the gut microbiota.

Activation by Gut Microbiota
Upon oral administration, sodium picosulfate is not significantly absorbed in the upper

gastrointestinal tract.[6] It travels to the colon, where it is hydrolyzed by bacterial sulfatase

enzymes. This enzymatic cleavage removes the two sulfate groups, converting picosulfuric
acid into its active metabolite, bis-(p-hydroxyphenyl)-pyridyl-2-methane (BHPM).

Pharmacological Effects of BHPM
BHPM is a stimulant laxative that acts locally on the colonic mucosa to induce a dual effect:

Increased Motility: BHPM directly stimulates the colonic smooth muscle, leading to an

increase in peristaltic contractions. This effect is mediated, at least in part, by the influx of

calcium through L-type Ca²⁺ channels.

Altered Fluid and Electrolyte Transport: BHPM promotes the secretion of water and

electrolytes (primarily potassium, chloride, and bicarbonate) into the colonic lumen and

inhibits their reabsorption. This increases the water content of the stool, softening it and

further facilitating its passage.

The following diagram illustrates the activation and mechanism of action of picosulfuric acid.
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Start Materials:
2-Pyridinecarboxaldehyde,

Phenol

Condensation Reaction
(Acid Catalyst, 40-50°C)

Intermediate:
4,4'-(2-pyridylmethylene)bisphenol

Purification:
Precipitation & Recrystallization

Sulfonation
(Chlorosulfonic Acid in Pyridine, 0-10°C)

Salt Formation
(NaOH)

Crude Sodium Picosulfate

Final Purification:
Recrystallization

Sodium Picosulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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